Cas no 1444368-20-0 (5-chloro-2-(2-ethylbutoxy)benzaldehyde)

• Product Name: 5-chloro-2-(2-ethylbutoxy)benzaldehyde
• CAS No: 1444368-20-0
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 2132655
• Update Time: 2023-11-19

5-chloro-2-(2-ethylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-ethylbutoxy)Benzaldehyde
• QZUGUWSSLSAFJH-UHFFFAOYSA-N
• 5-Chloro-2-(2-ethyl-butoxy)-benzaldehyde
• CID 82926311
• Benzaldehyde, 5-chloro-2-(2-ethylbutoxy)-
• 5-chloro-2-(2-ethylbutoxy)benzaldehyde

• Inchi： 1S/C13H17ClO2/c1-3-10(4-2)9-16-13-6-5-12(14)7-11(13)8-15/h5-8,10H,3-4,9H2,1-2H3
• InChI Key： QZUGUWSSLSAFJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCC(CC)CC

Computed Properties

• Exact Mass: 240.092
• Monoisotopic Mass: 240.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 334.3±22.0 °C(Predicted)